4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol

• IUPAC Name: N-ethyl-3-(4-hydroxy-3-nitrophenyl)benzamide
• InChI: InChI=1S/C15H14N2O4/c1-2-16-15(19)12-5-3-4-10(8-12)11-6-7-14(18)13(9-11)17(20)21/h3-9,18H,2H2,1H3,(H,16,19)
• InChI Key: POFMXQHGIXQKKB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• DSSTOX Substance ID: DTXSID50686313
• Molecular Weight: 286.28 g/mol
• CAS No.: 1261899-95-9

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol is an organic compound with a complex structure that includes both nitro and phenol functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol typically involves multiple steps. One common method includes the nitration of a phenol derivative followed by the introduction of the N-ethylaminocarbonyl group. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale nitration and amination processes. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Safety measures are crucial due to the handling of potentially hazardous reagents.

Chemical Reactions Analysis

Types of Reactions

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol can undergo various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under specific conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon or sodium borohydride are frequently used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or chlorinating agents.

Major Products Formed

Oxidation: Formation of nitro derivatives with higher oxidation states.

Reduction: Conversion to corresponding amine derivatives.

Substitution: Formation of halogenated phenol derivatives.

Scientific Research Applications

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development due to its unique functional groups.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol involves its interaction with specific molecular targets. The nitro and phenol groups can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-[3-(N-Methylaminocarbonyl)phenyl]-2-nitrophenol
• 4-[3-(N-Propylaminocarbonyl)phenyl]-2-nitrophenol
• 4-[3-(N-Butylaminocarbonyl)phenyl]-2-nitrophenol

Uniqueness

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-nitrophenol is unique due to the presence of the N-ethylaminocarbonyl group, which can influence its reactivity and interactions compared to similar compounds with different alkyl groups. This uniqueness can be leveraged in specific applications where the ethyl group provides distinct advantages in terms of solubility, reactivity, or biological activity.